Cas no 441297-79-6 (tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate)

• Product Name: tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate
• CAS No: 441297-79-6
• CID: 4649968
• Update Time: 2025-05-20

tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate

• Inchi： InChI=1S/C12H19NO4/c1-12(2,3)17-11(15)13-5-4-8-7-16-10(14)9(8)6-13/h8-9H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： FLBVYWSEVCIARF-IUCAKERBSA-N
• SMILES： CC(C)(C)OC(=O)N1C[C@@]2([H])[C@](CC1)([H])COC2=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate

Professional Introduction to Compound with CAS No. 441297-79-6 and Product Name: *Tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate*

Compound with the CAS number 441297-79-6 and the product name tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable scaffold for further chemical modifications and pharmacological investigations.

The molecular structure of tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate consists of a fused bicyclic system comprising a furan ring and a pyridine ring. The presence of a tert-butyl group at the 5-position and a carbonyl group at the 3-position introduces specific steric and electronic properties that are critical for its biological interactions. This arrangement not only enhances the compound's solubility in organic solvents but also influences its binding affinity to biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential as pharmacological agents. The cis-configuration of the hexahydrofuro[3,4-c]pyridine core is particularly noteworthy, as it has been shown to influence the compound's metabolic stability and bioavailability. Studies have demonstrated that such structural motifs can exhibit significant activity against various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate is its potential as a lead compound for drug discovery. Researchers have leveraged its scaffold to develop derivatives with enhanced potency and selectivity. For instance, modifications at the 1-position or the 7a-position have been explored to optimize interactions with specific enzymes or receptors. These efforts have led to promising results in preclinical studies, where the compound has shown efficacy in models of inflammation and pain.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group at the 5-position is particularly challenging due to its steric bulk. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in constructing the complex framework of this molecule.

Evaluation of the pharmacokinetic properties of tert-butyl cis-3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate has revealed intriguing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The tert-butyl group contributes to increased metabolic stability by shielding reactive sites from enzymatic degradation. Additionally，the lipophilic nature of the molecule enhances its ability to cross biological membranes，improving bioavailability. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

The compound's potential therapeutic applications are broad，spanning multiple disease areas including neurodegenerative disorders，cardiovascular diseases，and infectious diseases。Recent research has highlighted its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX)，which are implicated in inflammatory responses. By modulating these pathways，tert-butyl cis-3-oxo-1，3a，4，6，7，7a-hexahydrofuro[3，4-c]pyridine -5-carboxylate may offer novel therapeutic strategies for conditions characterized by excessive inflammation。

In conclusion，tert-butyl cis -3 -oxo -1 ，3a ，4 ，6 ，7 ，7a -hexahydrofuro[ 3 ，4 -c ] pyridine -5 -carboxylate represents a promising candidate for further pharmaceutical development。 Its unique structural features ， combined with favorable pharmacokinetic properties ， position it as a valuable scaffold for designing new drugs。 As research continues to uncover additional biological activities and mechanisms of action ， this compound is poised to make significant contributions to the field of medicinal chemistry。